Cas no 898783-28-3 (Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone)

• Product Name: Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone
• CAS No: 898783-28-3
• MF: C₁₅H₁₉NOS
• MW: 261.382462739944
• MDL: MFCD03841770
• CID: 994263
• PubChem ID: 24724545
• Update Time: 2025-11-06

Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone
• cyclopropyl-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• cyclopropyl4-(thiomorpholinomethyl)phenylketone
• MFCD03841770
• DTXSID00642944
• A915911
• AKOS016020290
• Cyclopropyl{4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898783-28-3

• MDL： MFCD03841770
• Inchi： 1S/C15H19NOS/c17-15(14-5-6-14)13-3-1-12(2-4-13)11-16-7-9-18-10-8-16/h1-4,14H,5-11H2
• InChI Key： NNBLPVYCDYXCFS-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CC1C=CC(=CC=1)C(C1CC1)=O

Computed Properties

• Exact Mass: 261.11900
• Monoisotopic Mass: 261.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 412.8°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.626
• PSA: 45.61000
• LogP: 2.76600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone

Market Research and Analysis Report on Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone (898783-28-3)

The compound Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone, identified by the CAS number 898783-28-3, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer activities. Its ability to modulate key biological pathways makes it a promising candidate for drug discovery programs. The compound's structural versatility also facilitates its use in medicinal chemistry research, where it serves as a valuable building block for designing novel bioactive molecules.

The global market for specialty chemicals like Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone is driven by increasing demand from pharmaceutical companies engaged in drug development. The growing emphasis on personalized medicine and the need for innovative therapeutic agents further fuel the demand for such compounds. Additionally, advancements in synthetic methodologies have improved the scalability and cost-effectiveness of producing this compound, making it more accessible to researchers and manufacturers.

From a supply chain perspective, key players in the chemical manufacturing sector are focusing on optimizing production processes to meet the rising demand. Collaborations between academic institutions and industry stakeholders are also fostering innovation, leading to the discovery of new applications for Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone. These developments underscore its strategic importance in both research and commercial settings.

In conclusion, Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone (CAS number 898783-28-3) represents a valuable asset in the chemical and pharmaceutical industries. Its diverse applications, coupled with ongoing research advancements, position it as a key component in future drug development initiatives. As the market continues to evolve, stakeholders are expected to leverage emerging technologies and collaborative efforts to maximize the potential of this compound.